Cas no 1427638-18-3 (N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide
• CAS No: 1427638-18-3
• MF: C₁₇H₂₁N₇O
• MW: 339.394942045212
• CID: 6408259
• PubChem ID: 37224675
• Update Time: 2025-06-20

N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26688144
• AKOS034176842
• 1427638-18-3
• Z319543790
• N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide

• Inchi： 1S/C17H21N7O/c1-13-9-14(5-6-15(13)24-12-20-22-23-24)19-10-16(25)21-17(11-18)7-3-2-4-8-17/h5-6,9,12,19H,2-4,7-8,10H2,1H3,(H,21,25)
• InChI Key： FIZAOFWTRHTFCS-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC(=C(C)C=1)N1C=NN=N1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 339.18075832g/mol
• Monoisotopic Mass: 339.18075832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Additional information on N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide

Introduction to N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide and Its Significance in Modern Chemical Biology

N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide, a compound with the CAS number 1427638-18-3, represents a fascinating intersection of synthetic chemistry and pharmacological innovation. This compound has garnered attention in the scientific community due to its unique structural features and potential applications in the field of chemical biology. The molecular architecture of this compound incorporates several key functional groups that make it a promising candidate for further investigation.

The core structure of N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide is characterized by a cyclohexyl ring substituted with a cyano group, which contributes to its stability and reactivity. This cyclohexyl moiety is further linked to an acetamide group, providing a versatile platform for further chemical modifications. The presence of a phenyl ring with a tetrazole moiety at the 4-position and a methyl group at the 3-position adds an additional layer of complexity, which may influence its interactions with biological targets.

One of the most intriguing aspects of this compound is its potential as a pharmacological agent. The combination of the cyano group, the tetrazole ring, and the aminoacetamide moiety suggests that N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide may exhibit properties such as bioavailability and target specificity. These characteristics are crucial for the development of new therapeutic agents that can effectively interact with biological systems without causing undue side effects.

Recent research in chemical biology has highlighted the importance of small molecules that can modulate biological pathways through precise interactions with their targets. The structure of N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide aligns well with this trend. The tetrazole ring, in particular, has been shown to be a versatile pharmacophore in drug discovery due to its ability to form hydrogen bonds and participate in hydrophobic interactions. This makes it an attractive feature for designing molecules that can interact with proteins and other biomolecules in a controlled manner.

The synthesis of N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide presents an interesting challenge for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The introduction of the cyano group into the cyclohexyl ring requires precise handling to avoid unwanted side reactions. Similarly, the attachment of the phenyl ring with the tetrazole moiety necessitates careful consideration of reaction pathways to maximize efficiency.

In terms of applications, N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide holds promise in several areas of chemical biology. For instance, its structural features may make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, it could serve as a scaffold for developing new drugs that target specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

The use of computational methods has become increasingly important in the study of small molecules like N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide. Molecular modeling techniques can help researchers predict how this compound might interact with biological targets based on its structure. These predictions can then be validated through experimental studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The potential applications of N-(1-cyanocyclohexyl)-2-{[3-methyl-4-(1H-1,2,3,4-tetrazol-1-y l)phen yl]amino}acetamide extend beyond traditional pharmacological uses. For example，this compound could be explored as a tool in biochemical research，where it might be used to study enzyme mechanisms or to develop new methods for drug discovery。The versatility of its structure allows for modifications that could tailor its properties for specific research needs。

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